![molecular formula C17H11Cl2NO2 B5867495 5-(2-chlorophenyl)-N-(4-chlorophenyl)-2-furamide CAS No. 199458-91-8](/img/structure/B5867495.png)
5-(2-chlorophenyl)-N-(4-chlorophenyl)-2-furamide
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Overview
Description
5-(2-chlorophenyl)-N-(4-chlorophenyl)-2-furamide, also known as FC-77, is a synthetic compound that belongs to the family of furan-based compounds. It has been widely used in scientific research due to its unique chemical properties and potential applications in various fields.
Mechanism of Action
The mechanism of action of 5-(2-chlorophenyl)-N-(4-chlorophenyl)-2-furamide is not fully understood. However, studies have suggested that it may act as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. Prostaglandins are known to play a role in inflammation and pain. By inhibiting COX-2, this compound may have anti-inflammatory and analgesic effects.
Biochemical and Physiological Effects
Studies have shown that this compound may have anti-tumor effects by inducing apoptosis, or programmed cell death, in cancer cells. It has also been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. This compound has been studied for its potential use in the treatment of various diseases, such as cancer, inflammation, and microbial infections.
Advantages and Limitations for Lab Experiments
One advantage of using 5-(2-chlorophenyl)-N-(4-chlorophenyl)-2-furamide in lab experiments is its unique chemical structure, which allows for the synthesis of other compounds with potential therapeutic applications. However, one limitation is that the mechanism of action of this compound is not fully understood, which may limit its potential applications.
Future Directions
There are several future directions for the study of 5-(2-chlorophenyl)-N-(4-chlorophenyl)-2-furamide. One direction is to further investigate its mechanism of action and potential therapeutic applications. Another direction is to explore the use of this compound as a building block for the synthesis of other compounds with potential therapeutic applications. Additionally, the development of more efficient and cost-effective synthesis methods for this compound may also be an area of future research.
Conclusion
In conclusion, this compound is a synthetic compound with potential applications in various fields. Its unique chemical properties and potential therapeutic applications have made it a popular subject of scientific research. Further research is needed to fully understand its mechanism of action and potential applications.
Synthesis Methods
5-(2-chlorophenyl)-N-(4-chlorophenyl)-2-furamide can be synthesized through a multi-step process involving the reaction of 2-chlorobenzonitrile with 4-chloroaniline to form 5-(2-chlorophenyl)-2-furan-carboxylic acid. The acid is then converted to the corresponding acid chloride, which is subsequently reacted with 4-chloroaniline to form this compound.
Scientific Research Applications
5-(2-chlorophenyl)-N-(4-chlorophenyl)-2-furamide has been widely used in scientific research for its potential applications in various fields. It has been studied for its anti-tumor, anti-inflammatory, and anti-microbial properties. This compound has also been used as a building block for the synthesis of other compounds with potential therapeutic applications.
Properties
IUPAC Name |
5-(2-chlorophenyl)-N-(4-chlorophenyl)furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H11Cl2NO2/c18-11-5-7-12(8-6-11)20-17(21)16-10-9-15(22-16)13-3-1-2-4-14(13)19/h1-10H,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OXHSGTFDXDKMEM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=CC=C(O2)C(=O)NC3=CC=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H11Cl2NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
199458-91-8 |
Source
|
Record name | 5-(2-CHLOROPHENYL)-N-(4-CHLOROPHENYL)-2-FURAMIDE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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